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Compound Name: cis-3-Hexenyl isobutyrate

Cat. No.: B1580806

An In-depth Technical Guide to cis-3-Hexenyl isobutyrate (CAS 41519-23-7)

Abstract

This technical guide provides a comprehensive scientific overview of cis-3-Hexenyl
isobutyrate (CAS No. 41519-23-7), a significant ester in the flavor and fragrance industries.
This document delves into its chemical and physical properties, outlines a standard synthesis
protocol with mechanistic insights, details robust analytical methodologies for its
characterization, discusses its applications and sensory profile, and provides a thorough review
of its safety and handling procedures. The content is structured to serve as an essential
resource for researchers, chemists, and product development professionals, offering both
foundational knowledge and practical, field-proven insights.

Introduction and Molecular Identity

cis-3-Hexenyl isobutyrate, also known as (Z)-3-hexen-1-yl isobutyrate, is a carboxylic ester
characterized by its potent and diffusive aroma.[1] It belongs to the family of "green" notes,
which are reminiscent of freshly cut grass, leaves, and unripe fruit.[2] Its unique olfactory
profile, combining this green character with fruity, apple-like facets, makes it a valuable
ingredient for imparting naturalness and freshness to a wide array of consumer products.[3][4]

While it is found naturally in trace amounts in various plants, including guava, spearmint oil,
and Chinese quince, the majority of commercially available cis-3-Hexenyl isobutyrate is a
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nature-identical synthetic compound.[2][3] This approach ensures consistent quality, scalability,
and helps preserve natural resources.[1]

Table 1: Chemical Identifiers and Nomenclature

Identifier Value Reference
CAS Number 41519-23-7 [2]

EC Number 255-424-0 [5]

FEMA Number 3929 [2]
Molecular Formula C10H1802 [2]
Molecular Weight 170.25 g/mol [2][6]

(32)-hex-3-en-1-yl 2-
IUPAC Name [1]
methylpropanoate

(2)-3-hexenyl isobutyrate, cis-
Synonyms [1][6]
3-Hexenyl 2-methylpropanoate

OSMAJVWUIUORGC-
InChl Key [51[6]
WAYWQWQTSA-N

Physicochemical Properties

The physical and chemical properties of a molecule are fundamental to its application, dictating
its behavior in various matrices, its volatility, and its stability.

Table 2: Key Physicochemical Data
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Property Value Reference

Appearance Colorless liquid [2]

Green, fruity, cut grass, apple-

Odor Profile e [41[51[7]
Density 0.878 - 0.880 g/mL at 25 °C [31[5]
Boiling Point 92 °C at 20 mmHg [2][3]
Flash Point 67 - 85 °C (closed cup) [2][8]
Refractive Index 1.424 - 1.432 at 20 °C [2][3]

N Practically insoluble in water;
Solubility ] ) [3]
soluble in alcohol and oils

Log P 3.52 [2]

Synthesis and Mechanism

The industrial production of cis-3-Hexenyl isobutyrate is predominantly achieved through
Fischer-Speier esterification. This classic acid-catalyzed reaction provides a direct and efficient
pathway from readily available precursors.

Reaction Principle

The synthesis involves the esterification of cis-3-Hexenol with isobutyric acid in the presence of
a strong acid catalyst, typically concentrated sulfuric acid.[2][3] The catalyst's role is critical: it
protonates the carbonyl oxygen of the isobutyric acid, thereby increasing the electrophilicity of
the carbonyl carbon and making it more susceptible to nucleophilic attack by the hydroxyl
group of cis-3-Hexenol. The reaction is reversible, and the removal of water is necessary to
drive the equilibrium toward the product side, often accomplished through azeotropic
distillation.
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Caption: Fischer esterification workflow for cis-3-Hexenyl isobutyrate.

Step-by-Step Laboratory Protocol

This protocol describes a representative laboratory-scale synthesis.

+ Reactor Setup: Equip a round-bottom flask with a Dean-Stark apparatus, a condenser, a
magnetic stirrer, and a heating mantle.

¢ Charging Reactants: Charge the flask with equimolar amounts of cis-3-Hexenol and
isobutyric acid. A solvent that forms an azeotrope with water (e.g., toluene) is added.
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Catalyst Addition: Slowly add a catalytic amount (e.g., 0.5-1% by weight) of concentrated
sulfuric acid to the stirred mixture.

Reaction Execution: Heat the mixture to reflux. The water produced during the reaction will
be collected in the Dean-Stark trap, driving the equilibrium towards the ester product.

Monitoring: Monitor the reaction's progress by tracking the amount of water collected or by
using analytical techniques like Thin Layer Chromatography (TLC) or Gas Chromatography
(GC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Neutralize the
acid catalyst by washing with a sodium bicarbonate solution. Subsequently, wash with brine
to remove residual water-soluble components.

Purification: Dry the organic layer over an anhydrous salt (e.g., MgSOa), filter, and
concentrate the solvent under reduced pressure. The crude ester is then purified via
fractional distillation under vacuum to yield the final product with high purity.

Validation: Confirm the purity and identity of the final product using the analytical methods
described in the next section.

Analytical Characterization

Rigorous analytical control is paramount to ensure the quality, purity, and identity of cis-3-
Hexenyl isobutyrate, particularly for its use in regulated applications like flavors and food-
grade products.[5]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the definitive analytical technique for this compound due to its volatility. It provides
both separation from potential impurities (like isomers or unreacted starting materials) and
structural confirmation through mass fragmentation patterns.

e Methodology:

o Sample Preparation: Dilute the sample in a suitable solvent (e.g., ethanol or hexane).
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o Injection: Inject a small volume (e.g., 1 pL) into the GC, typically in splitless mode to
enhance sensitivity for trace components.[9]

o Separation: Separation is achieved on a polar capillary column (e.g., DB-WAX) under a
programmed temperature gradient. A typical program might start at 40°C and ramp to
240°C.[9]

o Detection: The mass spectrometer is operated in electron ionization (EI) mode at 70 eV.

Expected Results: The resulting mass spectrum for cis-3-Hexenyl isobutyrate will show a
characteristic fragmentation pattern. Key fragments include m/z values of 43 (base peak,
corresponding to [CsH~7]* from the isobutyryl group), 82, and 67 (from the hexenyl chain).[10]

Caption: A typical GC-MS analytical workflow for compound identification.

Other Analytical Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used for
unequivocal structure elucidation, confirming the cis (Z) configuration of the double bond and
the connectivity of the ester.

Refractive Index: As a measure of purity, the refractive index is a quick and reliable quality
control parameter that should fall within a narrow range (1.424-1.432 @ 20°C).[2]

Density Measurement: Similar to the refractive index, density is a key physical constant used
for quality assurance.[2]

Applications and Sensory Impact

cis-3-Hexenyl isobutyrate is primarily utilized in the flavor and fragrance industries. Its potent

character means it is typically used at low concentrations, often below 1%.[2]

e Fragrance: It imparts a natural, green freshness to floral (e.g., jasmine) and citrus

compositions.[1][4][11] It is particularly effective for creating ripe fruit notes, such as plum
and apple, adding complexity and moving beyond simple sweetness.[2][4] Its green, cut-
grass character can also lend freshness to herbaceous fragrances like lavender.[3][12]
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o Flavors: In flavor creation, it contributes fresh, green, and fruity notes. It is used to build or

enhance flavors such as apple, pear, pineapple, and strawberry.[4][13]

A critical consideration for formulators is its stability. As an ester, it is susceptible to hydrolysis,

which breaks it down into its constituent alcohol and carboxylic acid. It is reported to be

particularly unstable in aqueous, high-pH matrices like shower gels and shampoos.[2]

Safety, Handling, and Toxicology

A thorough understanding of a chemical's safety profile is essential for its responsible handling

and use.

GHS Classification and Hazards

cis-3-Hexenyl isobutyrate is classified as a hazardous substance.

Table 3: GHS Hazard Information

Hazard Class Hazard Statement GHS Pictogram Reference
) o H315: Causes skin GHSO07 (Exclamation
Skin Irritation o [8]
irritation Mark)
o H319: Causes serious  GHSO07 (Exclamation
Eye Irritation o [8]
eye irritation Mark)
) o H335: May cause GHSO07 (Exclamation
Respiratory Irritation ) o [8]
respiratory irritation Mark)
- H227: Combustible )
Flammability None (Warning) [14]

liquid

Handling and First Aid

Standard laboratory and industrial hygiene practices should be followed.

e Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-

shields, and use in a well-ventilated area.[8][15] Avoid breathing vapors.[8]
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o First Aid - Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation
occurs, seek medical advice.[8][16]

e First Aid - Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get
medical advice.[8][15]

o Spill Management: For spills, eliminate ignition sources. Absorb with an inert material (e.qg.,
sand, vermiculite) and place in a suitable container for disposal.[16] Prevent entry into drains

Eye Contact Occurs

Rinse cautiously with
water for several minutes

l

Remove contact lenses
(if present and easy to do)

Does irritation persist?

or waterways.[16][17]

Get medical advice/attention
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Caption: First aid protocol for eye exposure to cis-3-Hexenyl isobutyrate.

Toxicological Profile

The safety of cis-3-Hexenyl isobutyrate has been assessed by the Research Institute for
Fragrance Materials (RIFM). The assessment concluded that the material is safe for its
intended use under current concentration guidelines.[18]

o Skin Sensitization: It was found to have the potential to induce skin sensitization in a small
fraction of individuals.[1] To mitigate this risk, RIFM has established maximum acceptable
concentration levels for various product categories.[1][18]

o Genotoxicity: While no direct studies on the genotoxicity of cis-3-Hexenyl isobutyrate were
available, a read-across analysis to the structural analog cis-3-hexen-1-yl acetate (CAS
3681-71-8) was performed. The analog was not found to be genotoxic, leading to the
conclusion that cis-3-Hexenyl isobutyrate does not present a concern for genotoxic
potential.[18]

» Phototoxicity: Based on its UV/Vis absorption spectrum, which shows no significant
absorbance in the 290-700 nm range, the compound is not expected to be phototoxic or
photoallergenic.[18]

Conclusion

cis-3-Hexenyl isobutyrate (CAS 41519-23-7) is a well-characterized specialty chemical with
significant value in the flavor and fragrance sectors. Its synthesis via esterification is
straightforward and efficient, and its identity and purity are readily confirmed using standard
analytical techniques like GC-MS. While its sensory profile is highly desirable for creating
natural and fruity notes, formulators must consider its stability limitations in certain product
bases. Adherence to established safety and handling protocols is crucial due to its potential for
skin, eye, and respiratory irritation. The comprehensive safety assessment by RIFM, including
read-across toxicological data, supports its continued safe use within recommended
concentration limits, making it a reliable and effective ingredient for scientific and commercial
applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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